Cas no 161712-84-1 (5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 161712-84-1
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 3805330
• PubChem ID: 59207552
• Update Time: 2025-11-02

5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 5,6-difluoro-2,3-dihydro-
• 5,6-Difluoro-2,3-dihydro-1H-indene-2-carboxylic acid
• SCHEMBL13419450
• 1H-Indene-2-carboxylic acid, 5,6-difluoro-2,3-dihydro
• AT39473
• 161712-84-1
• 5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid

• Inchi： 1S/C10H8F2O2/c11-8-3-5-1-7(10(13)14)2-6(5)4-9(8)12/h3-4,7H,1-2H2,(H,13,14)
• InChI Key： RMTMLFPARWFPQS-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)CC(C(=O)O)C2)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid

Comprehensive Overview of 5,6-Difluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 161712-84-1)

5,6-Difluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 161712-84-1) is a fluorinated indene derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated as DFI-2-COOH, features a dihydroindene core with fluorine substitutions at the 5 and 6 positions, enhancing its electronic and steric characteristics. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of small-molecule inhibitors targeting enzymes like kinases and carbonic anhydrases.

The growing demand for fluorinated compounds in medicinal chemistry stems from their ability to improve metabolic stability and bioavailability. 5,6-Difluoro-2,3-dihydro-1H-indene-2-carboxylic acid is no exception, with its carboxylic acid moiety offering versatile reactivity for amide coupling or esterification reactions. Recent studies highlight its utility in designing proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. This aligns with the industry's shift toward precision medicine, where molecules like DFI-2-COOH play a pivotal role.

From a synthetic perspective, the compound's difluorinated aromatic ring contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development. Analysts note increased patent filings involving 161712-84-1 for neurodegenerative disease applications, coinciding with rising Google searches for terms like "fluorine in drug design" and "CNS-active scaffolds." Its compatibility with cross-coupling reactions further expands its use in high-throughput screening libraries.

Environmental and regulatory trends also favor sustainable fluorination methods, prompting manufacturers to optimize the synthesis of 5,6-difluoro-2,3-dihydro-1H-indene-2-carboxylic acid via catalysis or flow chemistry. The compound's low toxicity profile (as per OECD guidelines) makes it attractive for green chemistry initiatives, a frequently searched topic among academic and industrial chemists. Additionally, its crystalline form ensures reproducibility in formulation—a key concern for quality-by-design (QbD) approaches.

In the agrochemical sector, derivatives of DFI-2-COOH are explored for herbicidal activity, leveraging the fluorine effect to enhance binding to plant enzymes. This resonates with the global push for crop protection solutions amid climate change debates. SEO data reveals spikes in queries like "fluorinated agrochemicals 2024", underscoring the timeliness of this application.

To conclude, 5,6-Difluoro-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 161712-84-1) exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its adaptability across drug discovery, material science, and agriculture positions it as a compound of enduring relevance, mirroring the interdisciplinary nature of contemporary scientific challenges.